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Compound of Interest

Compound Name: Flupyrimin

Cat. No.: B15616513

Introduction

Flupyrimin is a novel insecticide that acts as an antagonist on the insect nicotinic acetylcholine
receptor (nNAChR). Its unique mode of action and favorable safety profile towards pollinators
have made it a compound of significant interest in agricultural science and pest management
research. A thorough understanding of its solubility in various organic solvents is crucial for a
wide range of applications, including analytical method development, formulation, and in vitro/in
vivo bioassays. This document provides a summary of the available solubility data for
Flupyrimin and a detailed protocol for its determination.

Property Value Source

N-[1-[(6-chloro-3-
ridinyl)methyl]-2-
IUPAC Name py- ) y_) Vi PubChem[1]
pyridinylidene]-2,2,2-

trifluoroacetamide

Molecular Formula C13HoCIF3Ns0 PubChem[1]
Molecular Weight 315.68 g/mol PubChem|[1]
Physical State Off-white colored solid University of Hertfordshire[2]

Solubility of Flupyrimin in Organic Solvents
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Quantitative solubility data for Flupyrimin in a comprehensive range of common organic
solvents is not widely available in public literature. However, based on information from
chemical suppliers and safety data sheets, a qualitative and semi-quantitative profile can be
compiled. The following table summarizes the available data. Researchers are strongly
encouraged to determine the solubility in their specific solvent of choice experimentally.
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Chemical Solubility (at
Solvent Notes Source
Class 20-25°C)
May require
) ultrasonication to
Dimethyl )
) ) 250 mg/mL fully dissolve. MedchemExpres
Sulfoxide Sulfoxide (Highly Soluble) H ) 3]
[ oluble roscopic s
(DMSO) gnly Y9 p
DMSO can
impact solubility.
A 100 pg/mL
solution is
commercially
. o Soluble (= 100 ) HPC
Acetonitrile Nitrile available,
pg/mL) S Standards[4]
indicating at least
this level of
solubility.
Data Not
Methanol Alcohol ) -
Available
Data Not
Ethanol Alcohol _ -
Available
Data Not
Acetone Ketone _ -
Available
Data Not
Ethyl Acetate Ester ] -
Available
Dichloromethane  Halogenated Data Not
(DCM) Hydrocarbon Available
Halogenated Data Not
Chloroform ) -
Hydrocarbon Available
Aromatic Data Not
Toluene ) -
Hydrocarbon Available
Aliphatic Data Not
Hexane _ -
Hydrocarbon Available

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3290.htm
https://www.researchgate.net/publication/364115219_Design_synthesis_and_insecticidal_activity_of_a_novel_series_of_flupyrimin_analogs_bearing_1-aryl-1H-pyrazol-4-yl_subunits
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol: Determination of Flupyrimin Solubility in
an Organic Solvent

This protocol outlines a standard laboratory procedure for determining the equilibrium solubility
of Flupyrimin in a given organic solvent using the shake-flask method, which is a widely
accepted technique for solubility measurement.

Materials and Equipment
e Flupyrimin (solid, high purity)

¢ Organic solvents of interest (analytical grade)

e Analytical balance (readable to at least 0.1 mg)
e Glass vials with screw caps (e.g., 4 mL or 8 mL)
e Vortex mixer

e Thermostatically controlled shaker or incubator capable of maintaining a constant
temperature (e.g., 25°C)

o Syringe filters (0.22 um, compatible with the solvent)
e Syringes

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

Volumetric flasks and pipettes for standard preparation

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15616513?utm_src=pdf-body
https://www.benchchem.com/product/b15616513?utm_src=pdf-body
https://www.benchchem.com/product/b15616513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Preparation

Weigh excess
Flupyrimin into a vial

Step 1

\
Add a known volume
of the organic solvent
N —

IStep 2

i/

Equilibration
\

Seal vial and vortex
to suspend the solid
A

IStep 3

/
Place in a thermostatic
shaker at 25°C for 24-48h

Monitoring

Y

Periodically check for
the presence of undissolved solid
N\ J

After equilibration

Sampling ‘& Analysis

Allow solution to settle

i

IStep 4
4

Withdraw supernatant
using a syringe

il (1

IStep 5
Y

Filter through a 0.22 pm
solvent-compatible filter

IStep 6

\ 4
Dilute the filtrate
with a known volume of solvent

Step 7

Quantification

A

Analyze by HPLC to | [ Prepare a calibration curve )
wi n

determine concentration ith standards of known concentratio

& J

Compare adainst calibration curve

\

Calculate solubility (e.g., in mg/mL)
from the measured concentration and dilution factor

- J/
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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